4-({1-[(5-methyl-2-furyl)methyl]-4-piperidinyl}carbonyl)morpholine oxalate

• IUPAC Name: [1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl]-morpholin-4-ylmethanone;oxalic acid
• InChI: InChI=1S/C16H24N2O3.C2H2O4/c1-13-2-3-15(21-13)12-17-6-4-14(5-7-17)16(19)18-8-10-20-11-9-18;3-1(4)2(5)6/h2-3,14H,4-12H2,1H3;(H,3,4)(H,5,6)
• InChI Key: SNIHOAAMNIDSTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN2CCC(CC2)C(=O)N3CCOCC3.C(=O)(C(=O)O)O
• Molecular Formula: C18H26N2O7
• Molecular Weight: 382.4 g/mol

Description

4-({1-[(5-methyl-2-furyl)methyl]-4-piperidinyl}carbonyl)morpholine oxalate is a chemical compound that has been widely used in scientific research applications. This compound is also known as FMOC-morpholine and is a derivative of morpholine. The purpose of

Mechanism of Action

The mechanism of action of 4-({1-[(5-methyl-2-furyl)methyl]-4-piperidinyl}carbonyl)morpholine oxalate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body. It has been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine in the brain. This inhibition leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-({1-[(5-methyl-2-furyl)methyl]-4-piperidinyl}carbonyl)morpholine oxalate in lab experiments is its ability to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. It also has anti-inflammatory and antioxidant properties, which can be useful in studying the mechanisms of these diseases. However, one of the main limitations of using this compound in lab experiments is its relatively high cost.

Future Directions

There are several future directions for the use of 4-({1-[(5-methyl-2-furyl)methyl]-4-piperidinyl}carbonyl)morpholine oxalate in scientific research. One of the main directions is in the development of new drugs for the treatment of Alzheimer's disease and Parkinson's disease. It can also be used in the development of new antibiotics. Another direction is in the study of the mechanisms of these diseases and the role that inflammation and oxidative stress play in their development. Finally, it can be used in the development of new imaging agents for the diagnosis of these diseases.

Scientific Research Applications

4-({1-[(5-methyl-2-furyl)methyl]-4-piperidinyl}carbonyl)morpholine oxalate has been widely used in scientific research applications. One of the main applications of this compound is in the field of medicinal chemistry. It has been used to develop novel drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been used in the development of new antibiotics.